Cas no 189354-09-4 (3,4-Dehydrocycleanine)

3,4-Dehydrocycleanine structure
3,4-Dehydrocycleanine structure
Product Name:3,4-Dehydrocycleanine
CAS No:189354-09-4
MF:C38H40N2O6
MW:620.734010696411
CID:6766936
Update Time:2024-03-03

3,4-Dehydrocycleanine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Didehydrocycleanine
    • (+)-3,4-Dehydrocycleanine
    • 3,4-Dehydrocycleanine
    • Inchi: 1S/C38H40N2O6/c1-39-17-15-25-21-31(41-3)35(43-5)37-33(25)29(39)19-23-7-11-28(12-8-23)46-38-34-26(22-32(42-4)36(38)44-6)16-18-40(2)30(34)20-24-9-13-27(45-37)14-10-24/h7-15,17,21-22,29-30H,16,18-20H2,1-6H3
    • InChI Key: WMGPFEIURRCNAW-UHFFFAOYSA-N
    • SMILES: O1C2C(=C(C=C3C=2C(N(C)C=C3)CC2C=CC(=CC=2)OC2C(=C(C=C3C=2C(N(C)CC3)CC2C=CC1=CC=2)OC)OC)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 46
  • XLogP3: 3.963
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